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For Researchers, Scientists, and Drug Development Professionals

In the demanding field of Forward-Looking Infrared (FLIR) systems, the choice of window
material is paramount to unlocking optimal performance and ensuring operational longevity.
This guide provides a detailed comparison of Zinc Sulfide (ZnS), Zinc Selenide (ZnSe), and
the increasingly prevalent ZnS/ZnSe laminated composite windows. By examining key
performance metrics, experimental data, and alternative materials, this document serves as a
comprehensive resource for selecting the most suitable optical window for your specific
application.

Executive Summary

FLIR systems rely on windows that offer high transmission in the mid-wave infrared (MWIR)
and long-wave infrared (LWIR) spectral bands. While Zinc Selenide (ZnSe) boasts superior
optical properties with excellent transmission across a wide range, its inherent softness makes
it susceptible to damage in harsh environments.[1][2][3] Conversely, Zinc Sulfide (ZnS) offers
greater mechanical durability and resistance to erosion, but at the cost of reduced optical
performance, particularly at longer wavelengths and elevated temperatures.[1][2][3] The
ZnS/ZnSe laminated window emerges as a compelling solution, aiming to synergize the
environmental robustness of ZnS with the exceptional optical characteristics of ZnSe.[1][2] This
guide will delve into the quantitative data that underpins these trade-offs.
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Performance Comparison: ZnS vs. ZnSe vs.
ZnSI/ZnSe Laminate

The selection of a FLIR window material necessitates a careful evaluation of its optical,
mechanical, and thermal properties. The following tables summarize the key performance
indicators for standard FLIR-grade ZnS, multispectral-grade ZnS (often referred to as
Cleartran™), ZnSe, and provides expected performance characteristics for a ZnS/ZnSe
laminate.

Table 1: Optical Properties

] ZnSI/ZnSe
FLIR Grade Multispectral .
Property ZnSe Laminate
ZnS ZnS
(Expected)
Transmission
0.4 - 14 ym[4] 0.37 - 14 um[4] 0.5- 22 um[5] ~0.5-14 um
Range
Typical
Transmission (8- ~70% (with AR
~60-70% ~70% ~70% .
12 pm, coatings)
uncoated)
Refractive Index )
~2.20[6] ~2.20[6] ~2.40[7] Varies by layer
@ 10 um
dn/dT (10.6 pm, )
41[8] 54[9] 61 Varies by layer

x 10-5/°C)

Table 2: Mechanical Properties
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] ZnSI/ZnSe
FLIR Grade Multispectral .
Property ZnSe Laminate
ZnS ZnS
(Expected)
Knoop Hardness )
210 - 240[9] 150 - 165[9] 105 - 120[10][11]  High on ZnS face
(kg/mm 2)
Young's Modulus Composite
74.5[5] 88[9] 67.2 _
(GPa) behavior
Rupture Modulus ]
103[9] 69[9] 55.1 High
(MPa)
Rain Erosion Good (ZnS outer
) Good[1][9] Moderate Poor[1][3]
Resistance layer)
Table 3: Thermal Properties
] ZnSI/ZnSe
FLIR Grade Multispectral .
Property ZnSe Laminate
ZnS ZnS
(Expected)
Thermal
Conductivity 16.7[5][9] 27.2[6][9] 18 Varies by layer
(W/m-K @ 20°C)
Coefficient of
Thermal
) 6.8[9] 6.5[6][9] 7.1 Varies by layer
Expansion (x
10-%/°C @ 20°C)
Maximum
] Dependent on
Operating ~250[5][6] ~250 ~250

Temperature (°C)

bonding

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures

designed to characterize the performance of optical materials.
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Optical Transmission and Absorption Measurement

Methodology: The spectral transmittance and absorbance of the window materials are typically
measured using a Fourier Transform Infrared (FTIR) spectrophotometer.

Sample Preparation: The material is cut and polished to the desired thickness with optically
flat surfaces. For coated windows, the anti-reflection (AR) coatings are applied prior to
measurement.

Instrumentation: A dual-beam FTIR spectrometer is used. One beam passes through the
sample, while the other serves as a reference.

Procedure: A background spectrum is first collected without the sample in the beam path.
The sample is then placed in the measurement beam, and the sample spectrum is recorded.
The transmittance is calculated as the ratio of the sample spectrum to the background
spectrum. The absorbance is calculated as the negative logarithm of the transmittance.
Measurements are often repeated at various temperatures to assess thermal effects.

Mechanical Hardness Testing

Methodology: Knoop hardness testing is a common method for determining the microhardness
of brittle materials like ZnS and ZnSe.

 Instrumentation: A Knoop hardness tester, which uses a pyramidal diamond indenter.

Procedure: The indenter is pressed into the polished surface of the material with a known
force for a specific duration. The resulting indentation is elongated and rhombic in shape.
The lengths of the long and short diagonals of the indentation are measured using a
microscope. The Knoop hardness number is then calculated based on the applied load and
the area of the indentation.

Rain Erosion Testing

Methodology: Rain erosion resistance is a critical parameter for airborne FLIR systems and is
evaluated in specialized test facilities.

e Instrumentation: A rotating arm apparatus or a rocket sled capable of accelerating the test
window to high speeds. The facility includes a system for generating a controlled field of
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water droplets of a specified size and density.

¢ Procedure: The window sample is mounted on the test apparatus and accelerated to a
predetermined velocity. It is then exposed to the simulated rain field for a set duration. The
damage to the window surface is assessed periodically by measuring the loss in optical
transmission and through microscopic examination of the surface for pitting and cracking.[3]
The threshold velocity for the onset of damage is a key performance metric.[3]

Visualization of Key Concepts

To better illustrate the relationships and processes discussed, the following diagrams are
provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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